Cas no 62242-96-0 (Benzoyl chloride, 2-amino-5-methyl-, hydrochloride)

Benzoyl chloride, 2-amino-5-methyl-, hydrochloride structure
62242-96-0 structure
Product Name:Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
CAS No:62242-96-0
MF:C8H9Cl2NO
MW:206.069160223007
CID:452816
PubChem ID:21489142
Update Time:2025-04-19

Benzoyl chloride, 2-amino-5-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2-amino-5-methyl-, hydrochloride
    • 2-amino-5-methylbenzoyl chloride,hydrochloride
    • 62242-96-0
    • SCHEMBL11824699
    • 2-Amino-5-methylbenzoyl chloride--hydrogen chloride (1/1)
    • DTXSID60614723
    • Inchi: 1S/C8H8ClNO.ClH/c1-5-2-3-7(10)6(4-5)8(9)11;/h2-4H,10H2,1H3;1H
    • InChI Key: SAUYLCDCIYRYOP-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=CC=1N)=O.Cl

Computed Properties

  • Exact Mass: 205.00627
  • Monoisotopic Mass: 205.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
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